Cas no 505054-59-1 (Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate)

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate is a specialized pyrimidine derivative featuring a trifluoromethyl group and a tert-butyl substituent, enhancing its reactivity and stability in synthetic applications. The thioether linkage and ester functionality make it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic compounds. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in agrochemical and pharmaceutical research. The compound’s well-defined structure ensures consistent performance in nucleophilic substitution and cross-coupling reactions. Suitable for controlled functionalization, it serves as a key precursor in the development of advanced chemical entities with potential biological activity.
Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate structure
505054-59-1 structure
Product Name:Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate
CAS No:505054-59-1
MF:C12H15F3N2O2S
MW:308.319912195206
MDL:MFCD02736942
CID:3076122
PubChem ID:777465
Update Time:2025-05-28

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Chemical and Physical Properties

Names and Identifiers

    • <br>(4-tert-Butyl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetic acid methyl ester
    • CS-0208364
    • methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate
    • MFCD02736942
    • Methyl ([4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio)acetate
    • STK341711
    • Methyl 2-[[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]acetate
    • methyl 2-[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate
    • Methyl2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
    • SB58108
    • METHYL [[4-TERT-BUTYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO]ACETATE
    • DTXSID801135941
    • methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
    • acetic acid, [[4-(1,1-dimethylethyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-, methyl ester
    • ALBB-009993
    • H25469
    • Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate
    • methyl 2-{[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetate
    • LS-03390
    • BAS 03153349
    • HMS1679O09
    • Methyl 2-((4-(tert-butyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetate
    • MHTYAVSXZWTVEI-UHFFFAOYSA-N
    • 505054-59-1
    • AKOS000557774
    • Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate
    • MDL： MFCD02736942
    • Inchi： 1S/C12H15F3N2O2S/c1-11(2,3)7-5-8(12(13,14)15)17-10(16-7)20-6-9(18)19-4/h5H,6H2,1-4H3
    • InChI Key： MHTYAVSXZWTVEI-UHFFFAOYSA-N
    • SMILES： S(CC(=O)OC)C1=NC(C(F)(F)F)=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 308.08063339Da
  • Monoisotopic Mass: 308.08063339Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 77.4Ų

Methyl {4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-ylthio}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M024175-250mg
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abcr
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Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate
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abcr
AB407468-1 g
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Methyl {[4-tert-butyl-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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AB407468-1g
Methyl {[4-tert-butyl-6-(trifluoromethyl)pyrimidin-2-yl]thio}acetate; .
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